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Compound of Interest

Compound Name: 6-bromohex-2-yne
CAS No.: 55402-12-5
Cat. No.: B2612857
Get Quote
. J

This guide provides a detailed analysis of the spectroscopic data for the compound 6-
bromohex-2-yne. It is intended for researchers, scientists, and professionals in the field of
drug development and organic chemistry who require a comprehensive understanding of the
structural characterization of this molecule. This document presents predicted Nuclear
Magnetic Resonance (NMR) and Infrared (IR) data, along with available experimental Mass
Spectrometry (MS) data. Detailed experimental protocols for acquiring such spectra are also
provided.

Spectroscopic Data Summary

The following tables summarize the predicted and experimental spectroscopic data for 6-
bromohex-2-yne (CesHoBr, Molar Mass: 161.04 g/mol ).[1]

Predicted *H NMR Data (500 MHz, CDCls)
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Chemical Shift (8)

Multiplicity Integration Assignment

Ppm

3.45 Triplet 2H H-6

2.40 Quartet 2H H-4

2.15 Triplet of Triplets 2H H-5

1.75 Triplet 3H H-1
Predicted **C NMR Data (125 MHz, CDCls)

Chemical Shift (d) ppm Carbon Type Assignment

80.5 Quaternary C-2

75.0 Quaternary C-3

33.0 Methylene C-6

315 Methylene C-5

20.0 Methylene C-4

3.5 Methyl C-1

Predicted IR SpectrumData @@

Assignment

Wavenumber (cm—?)

Intensity

2960-2850 Medium-Strong C-H (sp?3) stretch
2250 Medium C=C (alkyne) stretch
1460 Medium C-H bend (methylene)
1380 Medium C-H bend (methyl)
650 Strong C-Br stretch

Mass Spectrometry Data (GC-MS)
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miz Relative Intensity Possible Fragment
160/162 Low [M]* (Molecular lon)
81 High [CeHo]*

53 Medium [CaHs]*

54 Medium [CaHe]*

Note: The NMR and IR data presented are predicted and should be confirmed by experimental

analysis. The mass spectrometry data is based on experimental results from GC-MS analysis.

[1]

Experimental Protocols

The following are generalized protocols for the acquisition of spectroscopic data for a liquid

sample such as 6-bromohex-2-yne.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Dissolve 5-25 mg of 6-bromohex-2-yne in approximately 0.6-0.7 mL of
a deuterated solvent (e.g., chloroform-d, CDCIs). The solvent should contain a small amount
of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing.

Transfer to NMR Tube: Filter the sample solution into a clean, dry 5 mm NMR tube to
remove any particulate matter.

Instrumentation: Place the NMR tube into the spectrometer's probe.

Data Acquisition:

o Tune and shim the spectrometer to optimize the magnetic field homogeneity.
o Acquire the H NMR spectrum using a standard pulse sequence.

o Acquire the 33C NMR spectrum using a proton-decoupled pulse sequence to obtain
singlets for each unique carbon.
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Data Processing: Process the raw data by applying Fourier transformation, phase correction,
and baseline correction. Calibrate the chemical shift scale to the TMS signal (0.00 ppm).
Integrate the signals in the *H NMR spectrum and determine the multiplicities.

Infrared (IR) Spectroscopy

Sample Preparation: As a liquid, 6-bromohex-2-yne can be analyzed neat. Place a drop of
the neat liquid onto the surface of a salt plate (e.g., NaCl or KBr).

Assembly: Place a second salt plate on top of the first to create a thin liquid film between the
plates.

Instrumentation: Place the salt plate assembly into the sample holder of an FTIR
spectrometer.

Data Acquisition: Record the background spectrum of the empty salt plates. Then, record the
sample spectrum. The instrument software will automatically ratio the sample spectrum
against the background to produce the final absorbance or transmittance spectrum.

Data Analysis: Identify the major absorption bands and assign them to the corresponding
functional group vibrations.

Mass Spectrometry (MS)

Sample Introduction: For a volatile compound like 6-bromohex-2-yne, Gas
Chromatography-Mass Spectrometry (GC-MS) is a suitable method. Inject a dilute solution
of the sample into the GC, where it is vaporized and separated from the solvent.

lonization: As the compound elutes from the GC column, it enters the ion source of the mass
spectrometer. Electron lonization (El) is a common method where the sample molecules are
bombarded with high-energy electrons, causing ionization and fragmentation.

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-
charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

Detection: The separated ions are detected, and a mass spectrum is generated, which is a
plot of ion intensity versus m/z.
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o Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to
deduce the structure of the molecule. The presence of bromine is indicated by a

characteristic M+2 isotopic pattern.

Visualizations

The following diagrams illustrate the general workflow for spectroscopic analysis and the logical
relationship of the spectroscopic techniques for structural elucidation.

General Workflow for Spectroscopic Analysis
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Caption: General workflow for spectroscopic analysis.

Relationship of Spectroscopic Techniques in Structural Elucidation
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Caption: Relationship of spectroscopic techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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